Cas no 3306-69-2 (2-Azabicyclo[2.2.2]octan-3-one)

2-Azabicyclo[2.2.2]octan-3-one structure
3306-69-2 structure
Product Name:2-Azabicyclo[2.2.2]octan-3-one
CAS No:3306-69-2
Molecular Formula:C7H11NO
Molecular Weight:125.16834
MDL:MFCD16547516
CID:311029
PubChem ID:137887

2-Azabicyclo[2.2.2]octan-3-one Properties

Names and Identifiers

    • 2-Azabicyclo[2.2.2]octan-3-one
    • Cyclohexanecarboxylic acid, 4-amino-, lactam
    • 3-Isoquinuclidone
    • 4-Aminocyclohexanecarboxylic acid lactam
    • Isonortropinone
    • NSC 85851
    • CS-0052042
    • EN300-399459
    • AKOS006357059
    • SCHEMBL10474079
    • AMY202100070
    • 3306-69-2
    • MFCD16547516
    • NCIOpen2_001018
    • SCHEMBL85907
    • (1r,4r)-2-azabicyclo[2.2.2]octan-3-one
    • NSC-85851
    • NSC85851
    • 3-azabicyclo[2.2.2]octan-2-one
    • PB30124
    • (1S,4S)-2-AZABICYCLO[2.2.2]OCTAN-3-ONE
    • CZVSOFLNEUYJRJ-UHFFFAOYSA-N
    • Cyclohexanecarboxylic acid, lactam
    • 2-Aza-bicyclo[2.2.2]octan-3-one
    • SY042137
    • A821601
    • EN300-59958
    • CS-15839
    • InChI=1/C7H11NO/c9-7-5-1-3-6(8-7)4-2-5/h5-6H,1-4H2,(H,8,9
    • Z926909656
    • EN300-2985024
    • AS-34454
    • DTXSID60186718
    • FT-0654027
    • 2-Azabicyclo[2,2,2]octan-3-one
    • AKOS005166893
    • STL453938
    • 2-Azabicyclo[2,2,2]-octanone-3
    • 3-Isoquinuclidinone; 3-Isoquinuclidone; 4-Aminocyclohexanecarboxylic acid lactam; Isonortropinone; NSC 85851
    • MDL: MFCD16547516
    • InChIKey: CZVSOFLNEUYJRJ-UHFFFAOYSA-N
    • Inchi: InChI=1S/C7H11NO/c9-7-5-1-3-6(8-7)4-2-5/h5-6H,1-4H2,(H,8,9)
    • SMILES: O=C1NC2CCC1CC2

Computed Properties

  • Exact Mass: 125.08413
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Rotatable Bond Count: 0
  • Monoisotopic Mass: 125.084063974g/mol
  • Heavy Atom Count: 9
  • Complexity: 136
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • XLogP3: 0.6
  • Topological Polar Surface Area: 29.1Ų

Experimental Properties

  • PSA: 29.1
  • Melting Point: 200-202 ºC (benzene hexane )
  • Solubility: Slightly soluble (5.6 g/l) (25 º C),
  • Density: 1.083±0.06 g/cm3 (20 ºC 760 Torr),

2-Azabicyclo[2.2.2]octan-3-one Pricemore >>

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P00C8DB-100mg
2-Azabicyclo[2.2.2]octan-3-one
3306-69-2 97%
100mg
$26.00 2025-02-26
A2B Chem LLC
AF69919-100mg
2-Azabicyclo[2.2.2]octan-3-one
3306-69-2 97%
100mg
$26.00 2024-04-20
Aaron
AR00C8LN-100mg
2-AZABICYCLO[2.2.2]OCTAN-3-ONE
3306-69-2 97%
100mg
$14.00 2025-01-24
abcr
AB454199-100mg
2-Azabicyclo[2.2.2]octan-3-one; .
3306-69-2
100mg
€124.80
Advanced ChemBlocks
G-7914-250MG
2-Azabicyclo[2.2.2]octan-3-one
3306-69-2 97%
250MG
$100 2023-09-15
Ambeed
A325826-100mg
2-Azabicyclo[2.2.2]octan-3-one
3306-69-2 97%
100mg
$40.0 2025-03-05
Chemenu
CM107788-1g
2-azabicyclo[2.2.2]octan-3-one
3306-69-2 97%
1g
$275 2021-08-06
Enamine
EN300-59958-0.05g
2-azabicyclo[2.2.2]octan-3-one
3306-69-2 90%
0.05g
$135.0 2023-07-10
eNovation Chemicals LLC
D498233-1G
2-azabicyclo[2.2.2]octan-3-one
3306-69-2 97%
1G
$180 2022-10-12
Fluorochem
222810-1g
2-Azabicyclo[2.2.2]octan-3-one
3306-69-2 95%
1g
£186.00 2022-03-01

2-Azabicyclo[2.2.2]octan-3-one Suppliers

Shanghai Aladdin Biochemical Technology Co., Ltd
Audited Supplier Audited Supplier
(CAS:3306-69-2)
MR./MRS.:A LA DING
Phone:
Email:anhua.mao@aladdin-e.com
SHANG HAI YUAN YE Biotechnology Co., Ltd.
Audited Supplier Audited Supplier
(CAS:3306-69-2)
MR./MRS.:TANG SI LEI
Phone:15026964105
Email:2881489226@qq.com
SHANG HAI JI XIANG Biotechnology Co., Ltd.
Audited Supplier Audited Supplier
(CAS:3306-69-2)
MR./MRS.:ZHOU JING LI
Phone:
Email:1791635336@qq.com

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Recommended suppliers
Amadis Chemical Company Limited
(CAS:3306-69-2)2-Azabicyclo[2.2.2]octan-3-one
A821601
Purity:99%
Quantity:5g
Price($):474.0